1-(2-methylphenyl)-4-[1-(1-oxidoisonicotinoyl)-3-piperidinyl]piperazine

• IUPAC Name: [3-[4-(2-methylphenyl)piperazin-1-yl]piperidin-1-yl]-(1-oxidopyridin-1-ium-4-yl)methanone
• InChI: InChI=1S/C22H28N4O2/c1-18-5-2-3-7-21(18)24-15-13-23(14-16-24)20-6-4-10-25(17-20)22(27)19-8-11-26(28)12-9-19/h2-3,5,7-9,11-12,20H,4,6,10,13-17H2,1H3
• InChI Key: ZDDCABLRHYBKSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)C3CCCN(C3)C(=O)C4=CC=[N+](C=C4)[O-]
• Molecular Formula: C22H28N4O2
• Molecular Weight: 380.5 g/mol

Description

1-(2-methylphenyl)-4-[1-(1-oxidoisonicotinoyl)-3-piperidinyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has been studied for its potential applications in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 1-(2-methylphenyl)-4-[1-(1-oxidoisonicotinoyl)-3-piperidinyl]piperazine is not fully understood. However, it has been reported to interact with various receptors in the brain and body, leading to its pharmacological effects. For example, it has been shown to bind to dopamine D2 receptors and inhibit their activity, which may contribute to its antipsychotic effects.
Biochemical and Physiological Effects:
1-(2-methylphenyl)-4-[1-(1-oxidoisonicotinoyl)-3-piperidinyl]piperazine has been reported to have various biochemical and physiological effects. For example, it has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its analgesic and antidepressant effects. It has also been reported to inhibit the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2-methylphenyl)-4-[1-(1-oxidoisonicotinoyl)-3-piperidinyl]piperazine in lab experiments include its relatively simple synthesis method, its broad range of pharmacological effects, and its potential use as a lead compound for the development of new drugs. However, its limitations include its relatively low potency and selectivity for specific targets, as well as its potential toxicity at high doses.

Future Directions

There are several future directions for research on 1-(2-methylphenyl)-4-[1-(1-oxidoisonicotinoyl)-3-piperidinyl]piperazine. For example, researchers could explore its potential use as a treatment for specific diseases such as schizophrenia, depression, and chronic pain. They could also investigate its mechanism of action in more detail, with the goal of identifying new targets for drug development. Additionally, they could explore the use of analogs of this compound with improved potency and selectivity for specific targets.

Synthesis Methods

The synthesis of 1-(2-methylphenyl)-4-[1-(1-oxidoisonicotinoyl)-3-piperidinyl]piperazine involves the reaction of 2-methylphenylpiperazine with isonicotinoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then oxidized with hydrogen peroxide to yield the final product. This method has been reported in the literature and has been used by researchers to obtain the compound for their studies.

Scientific Research Applications

1-(2-methylphenyl)-4-[1-(1-oxidoisonicotinoyl)-3-piperidinyl]piperazine has been studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit activity against various targets such as dopamine receptors, serotonin receptors, and adenosine receptors. It has also been studied for its potential use as an analgesic, antipsychotic, and anti-inflammatory agent.